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Compound of Interest

Compound Name: Butyl sorbate

Cat. No.: B1277391

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides essential, immediate safety and logistical information for

handling Butyl sorbate, including operational and disposal plans, to foster a safe and efficient
research environment.

Physicochemical and Safety Data

A clear understanding of Butyl sorbate's properties is the first step toward safe handling. The
following table summarizes key quantitative data for easy reference.
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Property Value

CAS Number 7367-78-4[1]

Molecular Formula C10H1602[2]

Molecular Weight 168.23 g/mol [2]

Appearance Colorless clear liquid (estimated)[3]

Boiling Point 221.00 to 223.00 °C @ 760.00 mm Hg[3]
Flash Point 97.22 °C (207.00 °F) TCCJ3]

Density 0.9216 g/cm? (20 °C)[2]

Vapor Pressure 0.081000 mmHg @ 25.00 °C (estimated)[3]
Solubility Insoluble in water; Soluble in alcohol[3]

GHS Hazard Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Butyl sorbate has been associated with the following hazards in some notifications:

e H315: Causes skin irritation[1][4]
e H319: Causes serious eye irritation[1][4]
o H335: May cause respiratory irritation[1][4]

It is important to note that some reports indicate it does not meet GHS hazard criteria.[1]
However, given the potential for irritation, appropriate precautions are necessary.

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)

A systematic approach to handling Butyl sorbate is crucial to minimize exposure and ensure a
safe working environment.
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Engineering Controls

o Work in a well-ventilated area. The use of a chemical fume hood is strongly recommended to
avoid the inhalation of any vapors, especially when heating or agitating the substance.[5]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Butyl sorbate:
e Eye and Face Protection:
o Chemical splash goggles that meet ANSI Z87.1 standards are required.[5]

o A face shield should be worn in addition to goggles when there is a significant risk of
splashing.

e Skin Protection:

o Gloves: Butyl rubber gloves are recommended for handling esters like Butyl sorbate as
they provide excellent resistance.[6][7] Nitrile gloves may offer limited, short-term
protection but should be changed immediately upon contact.[6] Always inspect gloves for
any signs of degradation before use.

o Lab Coat: A chemically resistant lab coat should be worn and kept buttoned.
o Clothing: Wear long pants and closed-toe shoes to ensure no skin is exposed.
o Respiratory Protection:

o If working outside of a fume hood where ventilation is inadequate, a NIOSH-approved
respirator with an organic vapor cartridge is necessary.

Experimental Protocol: General Procedure for
Handling

While specific experimental protocols will vary, the following provides a general, step-by-step
guide for the safe handling of Butyl sorbate in a laboratory setting.
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e Preparation:

o Before starting, ensure that the Safety Data Sheet (SDS) for Butyl sorbate is readily
available and has been reviewed.

o Assemble all necessary equipment and reagents within a designated and properly
ventilated workspace, preferably a chemical fume hood.

o Don all required personal protective equipment as outlined above.

e Handling and Use:

o When transferring Butyl sorbate, use appropriate tools such as a pipette with a bulb or a
graduated cylinder to avoid direct contact.

o Keep containers of Butyl sorbate closed when not in use to minimize the release of
vapors.

o If heating is required, use a water bath or a heating mantle to ensure even and controlled
heating. Avoid open flames as Butyl sorbate is combustible.[8]

e Spill Response:

[e]

In the event of a small spill, absorb the liquid with an inert material (e.g., vermiculite, sand,
or earth).

[e]

Place the absorbent material into a sealed, labeled container for proper disposal.

o

Clean the spill area with soap and water.

[¢]

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

Proper disposal of Butyl sorbate and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection:
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o Collect all Butyl sorbate waste, including unused product and contaminated materials
(e.g., gloves, absorbent pads), in a clearly labeled, sealed, and chemically compatible
container.

o Do not mix Butyl sorbate waste with other waste streams unless explicitly permitted by
your institution's hazardous waste management plan.

e Disposal Method:
o Dispose of Butyl sorbate waste as hazardous chemical waste.
o Follow all local, state, and federal regulations for hazardous waste disposal.

o Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance on waste pickup and disposal procedures.

Workflow for Handling Butyl Sorbate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1277391#personal-protective-equipment-for-
handling-butyl-sorbate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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